Laminine

Specification

• CAS No.: 2408-79-9
• Molecular Formula: C9H20N2O2
• Molecular Weight: 188.27 g/mol
• IUPAC Name: 2-amino-6-(trimethylazaniumyl)hexanoate
• Standard InChI: InChI=1S/C9H20N2O2/c1-11(2,3)7-5-4-6-8(10)9(12)13/h8H,4-7,10H2,1-3H3
• Standard InChI Key: MXNRLFUSFKVQSK-UHFFFAOYSA-N
• Canonical SMILES: C[N+](C)(C)CCCCC(C(=O)[O-])N

Introduction

Biochemical Composition and Structural Properties

The Chemical Compound: N⁶,N⁶,N⁶-Trimethyl-DL-Lysine

Laminine, chemically identified as 2-amino-6-(trimethylazaniumyl)hexanoate (PubChem CID: 159659), is a modified lysine derivative with the molecular formula $C_9H_{20}N_2O_2$ and a molecular weight of 188.27 g/mol. Its structure features a trimethylammonium group attached to the epsilon nitrogen of lysine, conferring unique charge properties that influence its interactions with biological systems. While this compound is cataloged in biochemical databases, its direct physiological role remains less characterized compared to its namesake supplement.

The Dietary Supplement: Formulation and Bioactive Components

The commercially marketed Laminine® supplement is a tripartite formulation comprising:

• Fertilized avian egg extract: Sourced from 9-day-old fertilized eggs, rich in fibroblast growth factor-2 (FGF-2), transforming growth factor (TGF), and platelet-derived growth factor (PDGF).

• Marine protein: Derived from shark cartilage, providing chondroitin sulfate and collagen precursors.

• Pea protein: A plant-based protein source enhancing bioavailability.

Table 1: Key Bioactive Components in Laminine®

Component	Source	Function
FGF-2	Avian egg extract	Stimulates stem cell proliferation
Lysyl Oxidase (LOX)	Avian egg extract	Collagen/elastin crosslinking
IRAP	Avian egg extract	Anti-inflammatory modulation
Chondroitin sulfate	Marine protein	Joint and cartilage support

Mechanisms of Action and Cellular Effects

Telomere Lengthening and Telomerase Activation

Laminine® has been implicated in modulating telomerase activity, the enzyme responsible for maintaining telomere integrity. A 90-day clinical trial demonstrated a 4-fold increase in telomerase activity among subjects consuming 4 capsules daily, correlating with telomere elongation. This effect is attributed to FGF-2-mediated upregulation of human telomerase reverse transcriptase (hTERT).

Cortisol Regulation and Stress Response

A double-blind study involving 28 participants (aged 36–83) reported a 23.7% reduction in salivary cortisol levels after Laminine® supplementation. The mechanism involves integrin β1-dependent inhibition of apoptosis in dissociated neural stem cells, as shown in vitro.

Anti-Inflammatory and Metabolic Modulation

Laminine® components suppress interleukin-1β (IL-1β) via IRAP and reduce C-reactive protein (CRP) levels by 38% in animal models. In a pilot study of diabetic patients, adjunct use with metformin/glipizide lowered HbA1c by 0.36% ($p = 0.002$).

Clinical Research and Therapeutic Applications

Oncology: Dual Roles in Tumor Microenvironment

While laminin proteins inhibit breast cancer progression by shielding nuclei from mechanotransduction-induced deformation, the supplement’s FGF-2 may paradoxically stimulate tumor growth in predisposed individuals. This dichotomy underscores the need for context-specific applications.

Study Focus	Sample Size	Duration	Key Finding
Telomerase activity	n=8	90 days	4× telomerase activity increase
Cortisol reduction	n=28	15 days	23.7% cortisol decrease
Glycemic control	n=10	12 weeks	HbA1c ↓0.36% ($p = 0.002$)
Athletic performance	n=24	8 weeks	42% lactate reduction post-exercise